Cas no 176245-78-6 (Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-)

Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro- structure
176245-78-6 structure
Product Name:Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-
CAS No:176245-78-6
MF:C9H10ClNO2
MW:199.634201526642
CID:1368781
Update Time:2024-08-17

Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(chloromethyl)-3,5-dimethyl-2-nitro-
    • Inchi: 1S/C9H10ClNO2/c1-6-3-7(2)9(11(12)13)8(4-6)5-10/h3-4H,5H2,1-2H3
    • InChI Key: XUXDCZLSIARAAL-UHFFFAOYSA-N
    • SMILES: C1(CCl)=CC(C)=CC(C)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 199.0401

Experimental Properties

  • Density: 1.235±0.06 g/cm3(Predicted)
  • Boiling Point: 300.8±37.0 °C(Predicted)
  • PSA: 43.14

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